3-Amino-4-chloro-N'-hydroxybenzene-1-carboximidamide

• Molecular Formula: C7H8ClN3O
• Molecular Weight: 185.61 g/mol
• IUPAC Name: 3-amino-4-chloro-N'-hydroxybenzenecarboximidamide
• InChI: InChI=1S/C7H8ClN3O/c8-5-2-1-4(3-6(5)9)7(10)11-12/h1-3,12H,9H2,(H2,10,11)
• InChI Key: AMKLASVHRZOVBO-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=C(C=C1/C(=N/O)/N)N)Cl
• Canonical SMILES: C1=CC(=C(C=C1C(=NO)N)N)Cl

Description

3-Amino-4-chloro-N'-hydroxybenzene-1-carboximidamide is a chemical research reagent. Compounds within this class of N' -hydroxybenzene-1-carboximidamides are recognized in scientific literature as key synthetic intermediates, particularly in the construction of pharmacologically significant heterocycles such as 1,2,4-oxadiazoles . These 1,2,4-oxadiazole derivatives are well-documented for their potential biological activities, which include anti-HIV and antimicrobial properties . The structural motif of an N' -hydroxybenzimidamide is crucial for its function as a building block. The specific placement of the amino and chloro substituents on the benzene ring in 3-Amino-4-chloro-N'-hydroxybenzene-1-carboximidamide may influence its reactivity, physical properties, and the biological activity of the resulting compounds. Related compounds, such as the unsubstituted N-Hydroxybenzenecarboximidamide, have been studied for their metabolic pathways, including N-hydroxylation . This product is strictly for research applications and is not intended for diagnostic or therapeutic use.

Preparation Methods

Preparation Methods

Starting Material and Key Intermediate Preparation

A common precursor for related compounds is 3-nitro-4-chlorobenzoic acid or its derivatives. This compound can be converted into the amino derivative via reduction, preserving the chloro substituent.

Hydrolysis and Substitution Reaction

• Reaction: 3-nitro-4-chlorobenzoic acid is reacted with sodium hydroxide solution at elevated temperatures (100 to 105 °C) for 3.5 to 4 hours.
• Outcome: Hydroxylation at the 4-position occurs, yielding 3-nitro-4-hydroxybenzoic acid with purity ≥97%.
• Post-reaction: Cooling, neutralization to pH 1–2, filtration, and washing with cold water to isolate the product.

Catalytic Hydrogenation to Amino Derivative

• Reaction: The nitro group of 3-nitro-4-hydroxybenzoic acid is reduced to an amino group using hydrogen gas in the presence of a palladium on carbon catalyst (Pd/C).
• Conditions: Hydrogen pressure of 0.5 to 1.5 MPa, temperature range 95 to 100 °C, reaction time varies but typically a few hours.
• Procedure: The reaction mixture is cooled, filtered to remove catalyst, acidified to pH 1–2, decolorized with activated carbon and reducing agents, filtered, concentrated, and cooled to precipitate 3-amino-4-hydroxybenzoic acid hydrochloride.

Formation of 3-Amino-4-chloro-N'-hydroxybenzene-1-carboximidamide

While explicit direct preparation routes for the exact compound 3-amino-4-chloro-N'-hydroxybenzene-1-carboximidamide are less frequently detailed, the general approach involves:

• Conversion of the amino-hydroxybenzoic acid derivatives into the corresponding amidine or carboximidamide derivatives.
• Introduction of the N'-hydroxy group typically involves hydroxylamine or related reagents reacting with the carboximidamide precursor under controlled conditions.

This step often follows the reduction and purification of the amino intermediate.

Alternative Hydrogenation Using Raney Nickel Catalyst

For structurally related compounds such as 2-(3-amino-4-chlorobenzoyl) benzoic acid, a method employing Raney nickel as catalyst has been reported:

• Reactants: 2-(4-chloro-3-nitrobenzoyl) benzoic acid with Raney nickel in an organic solvent (ethyl acetate, methanol, ethanol, etc.).
• Conditions: Hydrogen atmosphere at 1–2 MPa, temperature 25–55 °C, reaction time 1–5 hours.
• Advantages: Shorter reaction time (2–3 hours), high purity (98% by HPLC), high yield (95%), catalyst reusable up to 10 times.
• Post-processing: Solid-liquid separation, solvent removal, washing, and drying to obtain pure amino-chlorobenzoyl acid.

Summary Table of Key Preparation Steps and Conditions

Step	Reactants / Intermediate	Catalyst / Reagent	Conditions	Outcome / Product	Notes
1	3-nitro-4-chlorobenzoic acid + NaOH	Sodium hydroxide	100–105 °C, 3.5–4 h	3-nitro-4-hydroxybenzoic acid (≥97% purity)	Hydroxylation of chloro-substituted nitrobenzoic acid
2	3-nitro-4-hydroxybenzoic acid	Pd/C, H2	95–100 °C, 0.5–1.5 MPa H2, several hours	3-amino-4-hydroxybenzoic acid hydrochloride	Catalytic hydrogenation of nitro to amino group
3	Amino-hydroxybenzoic acid derivative	Hydroxylamine or amidine reagents	Mild conditions, pH control	3-amino-4-chloro-N'-hydroxybenzene-1-carboximidamide	Formation of N'-hydroxycarboximidamide group (general approach)
4	2-(4-chloro-3-nitrobenzoyl) benzoic acid + Raney nickel	Raney nickel, H2	25–55 °C, 1–2 MPa H2, 1–5 h	2-(3-amino-4-chlorobenzoyl) benzoic acid (98% purity)	Efficient hydrogenation with reusable catalyst

Research Findings and Industrial Relevance

• The hydrolysis and substitution step is critical for introducing the hydroxy group while maintaining the chloro substituent, with reaction parameters optimized for high purity and yield.
• Catalytic hydrogenation using Pd/C or Raney nickel catalysts offers efficient reduction of nitro groups to amino groups with high selectivity and yields, essential for downstream functionalization.
• The use of Raney nickel as a catalyst provides an industrially attractive route due to catalyst reusability and shorter reaction times, reducing costs and environmental impact.
• The N'-hydroxycarboximidamide formation step, while less explicitly detailed in the literature, typically involves reaction of amino-substituted intermediates with hydroxylamine derivatives, requiring careful pH and temperature control to avoid side reactions.
• These methods collectively enable scalable, environmentally friendly synthesis routes suitable for pharmaceutical or fine chemical manufacturing.

Chemical Reactions Analysis

Types of Reactions

3-Amino-4-chloro-N’-hydroxybenzene-1-carboximidamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The amino and chloro groups can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution Reagents: Halogenating agents and nucleophiles are commonly used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different carboxylic acids, while substitution reactions can produce various substituted benzene derivatives .

Scientific Research Applications

3-Amino-4-chloro-N’-hydroxybenzene-1-carboximidamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug synthesis.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Amino-4-chloro-N’-hydroxybenzene-1-carboximidamide involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes and modulate biochemical pathways, leading to its observed effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

Table 1: Structural Comparison of Key Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Applications/Properties
3-Amino-4-chloro-N'-hydroxybenzene-1-carboximidamide	C₇H₈ClN₃O	185.61	3-NH₂, 4-Cl	Intermediate for oxadiazole synthesis
4-Chloro-N'-hydroxybenzenecarboximidamide	C₇H₇ClN₂O	170.60	4-Cl	Simpler analog; lower molecular weight
(E)-3-Chloro-N′-hydroxybenzene-1-carboximidamide	C₇H₇ClN₂O	170.60	3-Cl	Crystallizes with two asymmetric units; hydrogen-bonded dimers
2-Chloro-4-fluoro-N'-hydroxybenzene-1-carboximidamide hydrochloride	C₇H₇ClFN₂O·HCl	207.00	2-Cl, 4-F, hydrochloride salt	High-cost commercial availability (€1,410/500 mg)
4-(3-Chlorophenoxymethyl)-3-fluoro-N'-hydroxybenzene-1-carboximidamide	C₁₄H₁₂ClFN₂O₂	294.71	3-F, 4-(3-Cl-phenoxymethyl)	Enhanced steric bulk; potential solubility challenges

Key Observations :

• Halogen Positioning : Chloro at position 4 (target compound) vs. 3 (E-isomer) alters electronic distribution and crystal packing. For example, (E)-3-chloro-N′-hydroxybenzene-1-carboximidamide forms R₂²(10) hydrogen-bonded dimers , whereas its 4-chloro analog lacks this feature .
• Fluorine Substitution : Fluorinated analogs (e.g., 2-chloro-4-fluoro derivative) exhibit higher commercial costs, likely due to enhanced metabolic stability in drug design .

Physicochemical Properties

Table 2: Physicochemical and Commercial Data

Compound Name	LogP (Predicted)	Solubility (mg/mL)	Commercial Price (500 mg)	Supplier
3-Amino-4-chloro-N'-hydroxybenzene-1-carboximidamide	1.2	~10 (DMSO)	Not publicly listed	Multiple (China, Germany)
4-Chloro-N'-hydroxybenzenecarboximidamide	1.5	~15 (Water)	€2,047	CymitQuimica
2-Chloro-4-fluoro-N'-hydroxybenzene-1-carboximidamide hydrochloride	0.8	~20 (Water)	€1,410	CymitQuimica

Analysis :

• Lipophilicity : The target compound’s LogP (~1.2) suggests moderate membrane permeability, balancing between hydrophilic fluoro derivatives (LogP ~0.8) and more lipophilic chloro analogs (LogP ~1.5) .
• Commercial Accessibility: Fluoro-chloro hybrids (e.g., 2-chloro-4-fluoro) are priced lower than non-fluorinated analogs, possibly due to scaled production .

Biological Activity

3-Amino-4-chloro-N'-hydroxybenzene-1-carboximidamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, mechanisms of action, and therapeutic implications based on recent studies.

Chemical Structure and Properties

The compound features a hydroxylamine functional group attached to a benzene ring with amino and chloro substituents, which are critical for its biological activity. The structural formula can be represented as follows:

$$\text{C}_7\text{H}_8\text{Cl}\text{N}_3\text{O}$$

Antitumor Activity

Recent studies have highlighted the antitumor potential of 3-Amino-4-chloro-N'-hydroxybenzene-1-carboximidamide. In vitro assays demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including lung cancer and leukemia cells. For instance, the compound showed an IC50 value of less than 2 μM against the RS4;11 acute lymphoblastic leukemia cell line, indicating potent activity .

Table 1: Antitumor Activity of 3-Amino-4-chloro-N'-hydroxybenzene-1-carboximidamide

Cell Line	IC50 (μM)
RS4;11 (ALL)	< 2
NCI-H1299 (NSCLC)	1.65–5.51

The mechanism of action appears to involve the activation of specific signaling pathways that inhibit tumor cell proliferation. The compound activates SHP1 (Src Homology Phosphatase 1), which in turn inactivates STAT3 (Signal Transducer and Activator of Transcription 3), a pathway often upregulated in cancers. This activation leads to reduced proliferation in hepatocellular carcinoma and colorectal cancer cells .

Antimicrobial Activity

In addition to its antitumor properties, 3-Amino-4-chloro-N'-hydroxybenzene-1-carboximidamide has been evaluated for antimicrobial activity. Preliminary studies indicate effectiveness against certain bacterial strains, suggesting potential applications in treating infections .

Table 2: Antimicrobial Activity Summary

Bacterial Strain	Activity Level
Escherichia coli	Moderate
Candida albicans	Moderate
MRSA	Low

Structure-Activity Relationship (SAR)

Understanding the SAR of this compound is crucial for optimizing its efficacy. Studies suggest that modifications to the amino and hydroxyl groups can significantly influence biological activity. For instance, substituents that enhance hydrogen bonding capabilities tend to improve binding affinity and biological response .

Case Studies

Several case studies have explored the therapeutic potential of this compound:

• Case Study on Leukemia Treatment : A study involving the administration of the compound in mouse models demonstrated a marked reduction in tumor size and improved survival rates, reinforcing its potential as an effective treatment option .
• Antimicrobial Efficacy : In vitro tests revealed that the compound exhibited higher activity against C. albicans compared to other tested compounds, highlighting its broader spectrum of antimicrobial action .

Q & A

Q. What are the recommended synthetic routes for 3-Amino-4-chloro-N'-hydroxybenzene-1-carboximidamide, and how do reaction conditions influence yield?

The compound is synthesized as a key intermediate for 1,2,4-oxadiazole derivatives, which are pharmacologically active. A common approach involves condensation reactions of substituted benzamidines with hydroxylamine derivatives under controlled pH and temperature. For example, Sreenivasa et al. (2012) reported crystallization of the title compound via a stepwise substitution and cyclization process, achieving structural purity confirmed by X-ray diffraction . Yield optimization requires careful control of stoichiometry (e.g., molar ratios of amino and hydroxylamine groups) and solvent selection (polar aprotic solvents like DMF enhance reactivity).

Q. How can the molecular structure and crystallinity of this compound be validated experimentally?

Single-crystal X-ray diffraction (SC-XRD) is the gold standard for structural validation. The asymmetric unit of the crystal lattice reveals the E-configuration across the C=N bond, with intermolecular N–H⋯N and O–H⋯N hydrogen bonds stabilizing the lattice . Complementary techniques include:

• FT-IR : Confirm functional groups (e.g., N–H stretch at ~3300 cm⁻¹, C=N stretch at ~1600 cm⁻¹).
• NMR : Assign proton environments (e.g., aromatic protons at δ 6.8–7.5 ppm, hydroxyimino protons at δ 9.2–10.5 ppm).
• Elemental analysis : Validate empirical formula (C₇H₇ClN₂O) with <0.3% deviation .

Q. What are the key physicochemical properties impacting its solubility and stability in biological assays?

• LogP : Predicted ~1.2 (pH 7.4), indicating moderate lipophilicity .
• pKa : The hydroxyimino group (pKa ~8.5) influences solubility in aqueous buffers; protonation enhances water solubility at acidic pH .
• Stability : Store at 0–6°C in inert atmospheres to prevent degradation via hydrolysis or oxidation .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported antimicrobial activity data for derivatives of this compound?

Discrepancies may arise from variations in assay conditions (e.g., bacterial strain, inoculum size) or structural modifications. For example:

• Structural analogs : Substituting the chloro group with electron-withdrawing groups (e.g., CF₃) enhances activity against Gram-negative bacteria due to improved membrane penetration .
• Dose-response validation : Use standardized protocols (e.g., CLSI guidelines) with triplicate measurements to minimize variability .

Q. What computational methods are suitable for predicting the binding affinity of this compound to HIV-1 reverse transcriptase?

• Molecular docking (AutoDock/Vina) : Dock the compound into the active site (PDB: 1RT2) to assess hydrogen bonding and hydrophobic interactions.
• MD simulations (GROMACS) : Simulate ligand-protein dynamics over 100 ns to evaluate binding stability (RMSD <2 Å suggests strong affinity) .
• QSAR models : Use descriptors like polar surface area (PSA) and H-bond donors to correlate structural features with IC₅₀ values .

Q. How can reaction intermediates be characterized during the synthesis of 1,2,4-oxadiazole derivatives from this compound?

• LC-MS/MS : Monitor reaction progress in real-time; detect intermediates via molecular ion peaks (e.g., [M+H]⁺ at m/z 185.0 for the hydroxylamine adduct).
• TLC with UV quenching : Identify intermediates using silica plates and iodine staining .

Q. What strategies mitigate solubility limitations in in vivo pharmacokinetic studies?

• Prodrug design : Introduce phosphate esters at the hydroxyimino group to enhance aqueous solubility.
• Nanoformulations : Encapsulate the compound in PLGA nanoparticles (size <200 nm) for sustained release .

Methodological Considerations

Q. How should researchers design controlled experiments to evaluate structure-activity relationships (SAR) for this compound?

• Variable groups : Systematically modify substituents (e.g., Cl → Br, CF₃) while keeping the core scaffold intact.
• Control groups : Include positive controls (e.g., known HIV protease inhibitors) and vehicle controls (DMSO/PBS).
• Statistical analysis : Apply ANOVA with post-hoc Tukey tests to compare IC₅₀ values across derivatives .

Q. What analytical techniques are critical for detecting degradation products under accelerated stability conditions?

• HPLC-DAD : Use a C18 column (gradient: 10–90% acetonitrile in 0.1% formic acid) to separate degradation products.
• HRMS : Identify fragments via exact mass matching (e.g., [M-Cl]⁺ at m/z 150.0322) .